Mechanism of formation for Rifaximin Impurity B in API
Mechanism of formation for Rifaximin Impurity B in API
Mechanisms of Formation and Control Strategies for Rifaximin Impurity B in Active Pharmaceutical Ingredients (API)
Executive Summary & Nomenclature Clarification
Rifaximin is a semi-synthetic, non-systemic antibiotic derived from rifamycin SV, primarily utilized for the treatment of gastrointestinal conditions such as traveler's diarrhea and irritable bowel syndrome[]. The synthesis and storage of Rifaximin API are highly susceptible to the formation of structurally complex impurities.
In pharmaceutical literature and regulatory monographs, the designation "Impurity B" is dual-natured, often leading to analytical confusion:
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Rifaximin EP Impurity B (Rifamycin B) : The European Pharmacopoeia (EP) defines Impurity B as Rifamycin B (CAS 13929-35-6), a biogenic starting material with the molecular formula C39H49NO14[2].
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Rifaximin Oxidative Impurity 1 (In-house Impurity B) : In forced degradation studies and specific in-house monographs, "Impurity B" or "Impurity 1" refers to an oxydic degradation product (CAS 1351775-04-6) with the molecular formula C43H49N3O11[3].
To ensure comprehensive scientific integrity, this whitepaper elucidates the mechanistic pathways for both the pharmacopeial process carryover (Rifamycin B) and the oxidative degradation pathway (Impurity 1).
Pathway 1: Biogenic Formation and Process Carryover (EP Impurity B)
Rifamycin B is a macrocyclic lactam containing a naphthalene nucleus, produced via the fermentation of the bacterium Amycolatopsis mediterranei[]. It serves as the fundamental starting material for the synthesis of Rifaximin.
Mechanism of Carryover
The synthesis of Rifaximin is a multi-step process. First, Rifamycin B is oxidized and hydrolyzed to form Rifamycin O[5]. Subsequently, Rifamycin O undergoes a condensation reaction with 2-amino-4-methylpyridine (EP Impurity A) in the presence of a solvent like acetone or ethanol to yield Rifaximin[5][6].
The presence of Rifamycin B in the final Rifaximin API is strictly a process carryover mechanism . If the initial oxidation of Rifamycin B to Rifamycin O is incomplete, the highly soluble unreacted Rifamycin B persists in the reaction matrix. Because Rifamycin B lacks the specific reactive electrophilic centers required to condense with 2-amino-4-methylpyridine, it acts as an inert bystander during the final synthetic step, ultimately co-precipitating or remaining trapped within the crystalline or amorphous lattice of the final Rifaximin API[5].
Caption: Logical pathway of Rifamycin B (EP Impurity B) carryover into Rifaximin API.
Pathway 2: Oxydic Degradation Mechanism (Oxidative Impurity 1)
Rifaximin API is highly susceptible to oxidation, necessitating storage under inert nitrogen atmospheres[7]. The oxidative degradation impurity (CAS 1351775-04-6) is formed through the auto-oxidation of the Rifaximin core.
Mechanism of Oxidation
Rifaximin possesses a complex ansa-macrolide structure with a naphthoquinone-like moiety. The formation of Impurity 1 involves the loss of two hydrogen atoms (-2 Da) from the parent Rifaximin molecule (MW 785.88 to 783.88)[8]. This occurs via a transition-metal catalyzed or radical-mediated oxidation where the methyl group at the 11-position is oxidized to an 11-methylene derivative, forming an extended conjugated imine/quinone system[3]. This extended conjugation alters the electron cloud distribution, which is distinctly observable via the high-field shift of the 8'CH2 carbon in 13C-NMR spectroscopy.
Experimental Methodologies: Forced Degradation & Isolation
To validate the oxydic degradation pathway and isolate Impurity 1 for analytical reference standards, a self-validating forced degradation protocol is employed using Manganese Dioxide (MnO2).
Causality of Reagent Selection:
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Solvent (Chloroform): Chloroform is selected because it completely solubilizes the highly lipophilic Rifaximin API while remaining entirely inert to mild oxidizing agents.
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Oxidant (MnO2): MnO2 is a highly chemoselective oxidant. Unlike aggressive oxidants (e.g., KMnO4 or H2O2) that would cleave the delicate ansa-bridge or over-oxidize the molecule into unidentifiable fragments, MnO2 selectively targets allylic/benzylic positions and hydroquinones, perfectly mimicking long-term atmospheric auto-oxidation.
Protocol: Synthesis and Isolation of Oxydic Impurity 1
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Dissolution: In a 250 mL four-necked flask, dissolve 12.0 g of Rifaximin API in 72 mL of chloroform under continuous magnetic stirring.
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Primary Oxidation: Add 10.0 g of activated Manganese Dioxide (MnO2) to the solution.
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In-Process Control (TLC): Monitor the reaction via Thin-Layer Chromatography (TLC). Causality for Mobile Phase: Use a mobile phase of dichloromethane:ethylbutyl acetate:methanol:ammonia water (4:2:1:2 drops). The addition of ammonia water is critical to suppress the ionization of the basic amine groups, preventing severe spot streaking and allowing clear resolution of the degradation products.
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Secondary Oxidation: If the parent Rifaximin spot persists, add an additional 2.5 g of MnO2 to drive the reaction to completion. Continue stirring for a total of 18 hours at ambient temperature.
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Quenching & Filtration: Filter the reaction mixture through a Celite pad to safely remove the insoluble MnO2 catalyst.
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Isolation: Subject the concentrated filtrate to Preparative High-Performance Liquid Chromatography (Prep-HPLC) to isolate Impurity 1 in high purity for structural elucidation via FT-IR, MS, and NMR[].
Caption: Step-by-step experimental workflow for the forced oxidative degradation of Rifaximin.
Quantitative Data & Impurity Profiling
The identification of these impurities relies heavily on Liquid Chromatography-Mass Spectrometry (LC-MS) using a Diagnostic Fragment-Ion-Based Extension Strategy (DFIBES)[7]. The table below summarizes the critical physicochemical parameters used to differentiate the pharmacopeial and oxidative impurities.
Table 1: Physicochemical and LC-MS Diagnostic Data of Rifaximin Impurities
| Compound Name | CAS Number | Molecular Formula | MW ( g/mol ) | [M+H]+ (m/z) | Mechanism of Origin |
| Rifaximin API | 80621-81-4 | C43H51N3O11 | 785.88 | 786 | Active Pharmaceutical Ingredient |
| EP Impurity A | 695-34-1 | C6H8N2 | 108.14 | 109 | Unreacted precursor carryover[6][10] |
| EP Impurity B | 13929-35-6 | C39H49NO14 | 755.80 | 756 | Biogenic carryover (Rifamycin B)[2] |
| Oxidative Impurity 1 | 1351775-04-6 | C43H49N3O11 | 783.88 | 784 | Oxydic degradation (-2 Da)[7][8] |
| Impurity 2 | 1351775-03-5 | C43H49N3O11 | 783.86 | 744 | 25-deacetylation (-42 Da)[7] |
Note: The diagnostic fragment ions for Oxidative Impurity 1 (m/z 770, 752, 734) confirm the sequential loss of functional groups while maintaining the oxidized core structure[7].
Conclusion
The control of "Impurity B" in Rifaximin API requires a dual-faceted analytical approach. To control the pharmacopeial EP Impurity B (Rifamycin B), manufacturers must optimize the stoichiometric conversion and crystallization parameters during the synthesis of Rifamycin O[5]. Conversely, to control the Oxidative Impurity 1, the API must be rigorously protected from atmospheric oxygen and transition metal exposure during downstream processing, drying, and packaging, validating the regulatory requirement for inert gas blanketing[7].
References
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Rifaximin EP Impurity A | CAS 695-34-1 - Veeprho. Source: veeprho.com. URL: [Link]
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Rifaximin Impurity 1 | CAS 1351775-04-6 - Veeprho. Source: veeprho.com. URL: [Link]
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Rifaximin Impurity B - CAS - 1351775-04-6 - Axios Research. Source: axios-research.com. URL: [Link]
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Rifaximin EP Impurity D & H - SynZeal. Source: synzeal.com. URL: [Link]
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Structure Elucidation of Two Unknown Oxydic Degradation Impurities of Rifaximin. Source: asianpubs.org. URL: [Link]
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Impurity profile of rifaximin produced in China - Ingenta Connect. Source: ingentaconnect.com. URL: [Link]
- EP2710014B1 - Process for the synthesis of rifaximin - Google Patents. Source: google.com.
Sources
- 2. 4-O-(Carboxymethyl)rifamycin | 13929-35-6 [chemicalbook.com]
- 3. veeprho.com [veeprho.com]
- 5. EP2710014B1 - Process for the synthesis of rifaximin - Google Patents [patents.google.com]
- 6. veeprho.com [veeprho.com]
- 7. ingentaconnect.com [ingentaconnect.com]
- 8. Rifaximin Impurity B - CAS - 1351775-04-6 | Axios Research [axios-research.com]
- 10. Rifaximin EP Impurity D & H | SynZeal [synzeal.com]
